2-(1-benzoyl-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenol

• IUPAC Name: [5-(2-hydroxyphenyl)-3-phenyl-3,4-dihydropyrazol-2-yl]-phenylmethanone
• InChI: InChI=1S/C22H18N2O2/c25-21-14-8-7-13-18(21)19-15-20(16-9-3-1-4-10-16)24(23-19)22(26)17-11-5-2-6-12-17/h1-14,20,25H,15H2
• InChI Key: HQTNORLBPXYIDS-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(N=C1C2=CC=CC=C2O)C(=O)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H18N2O2
• Molecular Weight: 342.4 g/mol
• Solubility: <0.4 [ug/mL] (The mean of the results at pH 7.4)

Description

“2-(1H-Pyrazol-3-yl)phenol” is an organic building block useful in chemical synthesis studies. It is a derivative of pyrazole, a five-membered heterocyclic compound containing two nitrogen atoms. Pyrazole derivatives are known for their broad range of chemical and biological properties.

Synthesis Analysis

The synthesis of pyrazole derivatives often involves the cyclocondensation of α, β -unsaturated aldehydes/ketones with substituted phenylhydrazine. This reaction can be catalyzed by vitamin B1 and yields 1,3,5-trisubstituted-1H-pyrazoles. The reaction has simple operation, metal-free catalysis, and acid or base free catalysis.

Molecular Structure Analysis

The molecular structure of pyrazole derivatives can be characterized by HR-MS, FT-IR, 1H NMR, and 13C NMR spectroscopy. For example, the crystal structure of the compound 3-(4-chlorophenyl)-1,5-diphenyl-4,5-dihydro-1H-pyrazole was presented in the orthorhombic space group Pca 21.

Chemical Reactions Analysis

Pyrazole derivatives show different reactivity depending on the substituents and reaction conditions. They can undergo various chemical reactions, including cyclocondensation with α, β -unsaturated aldehydes/ketones.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazole derivatives can be influenced by their molecular structure and substituents. For example, 1,3,5-trisubstituted-1H-pyrazole shows different colors in different solvents when the electron withdrawing group is attached to acetophenone.

Mechanism of Action

The mechanism of action of pyrazole derivatives can vary depending on their biological activity. For example, some pyrazole derivatives show antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Safety and Hazards

The safety and hazards of pyrazole derivatives can vary depending on their specific structure and properties. For example, “2-(1H-Pyrazol-3-yl)phenol” is classified as an eye irritant and skin irritant.

Future Directions

Given the broad range of chemical and biological properties of pyrazole derivatives, there is significant interest in developing new synthetic routes and exploring potential applications. Future research may focus on designing novel pyrazoles, examining their potencies, and seeking for potential applications.